Cas no 268567-18-6 (1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-)
268567-18-6 structure
Product Name:1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-
CAS No:268567-18-6
MF:C11H10ClN
MW:191.656801700592
CID:1428716
Update Time:2024-08-15
1H-Pyrrole, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 1-[(3-chlorophenyl)methyl]-
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- Inchi: 1S/C11H10ClN/c12-11-5-3-4-10(8-11)9-13-6-1-2-7-13/h1-8H,9H2
- InChI Key: RFHKSFUOXUSDNN-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(Cl)=C2)C=CC=C1
Computed Properties
- Exact Mass: 191.0503
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 280.5±15.0 °C(Predicted)
- PSA: 4.93
- pka: -3.51±0.70(Predicted)
1H-Pyrrole, 1-[(3-chlorophenyl)methyl]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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